Cas no 142472-14-8 (1,3-Propanedione,1-(4-methoxyphenyl)-3-(2,4,6-trimethylphenyl)-)

• Product Name: 1,3-Propanedione,1-(4-methoxyphenyl)-3-(2,4,6-trimethylphenyl)-
• CAS No: 142472-14-8
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• CID: 197579
• PubChem ID: 3025784
• Update Time: 2025-04-19

1,3-Propanedione,1-(4-methoxyphenyl)-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1-(4-methoxyphenyl)-3-(2,4,6-trimethylphenyl)-
• 1-(4-Methoxyphenyl)-3-(2,4,6-trimethylphenyl)-1,3-propanedione
• 1-(4-methoxyphenyl)-3-(2,4,6-trimethylphenyl)propane-1,3-dione
• 142472-14-8
• DTXSID20162053

• Inchi： 1S/C19H20O3/c1-12-9-13(2)19(14(3)10-12)18(21)11-17(20)15-5-7-16(22-4)8-6-15/h5-10H,11H2,1-4H3
• InChI Key： LVUWQLFMHIZAEJ-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC(=CC=1)OC)=O)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 296.1413
• Monoisotopic Mass: 296.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.098
• Boiling Point: 472.4°Cat760mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.558
• PSA: 43.37